N-[2-(3,4-dimethoxyphenyl)ethyl]-2-[4-(4-methoxyphenyl)-2-oxo-2,3-dihydro-1H-1,5-benzodiazepin-1-yl]acetamide

• IUPAC Name: N-[2-(3,4-dimethoxyphenyl)ethyl]-2-[4-(4-methoxyphenyl)-2-oxo-3H-1,5-benzodiazepin-1-yl]acetamide
• InChI: InChI=1S/C28H29N3O5/c1-34-21-11-9-20(10-12-21)23-17-28(33)31(24-7-5-4-6-22(24)30-23)18-27(32)29-15-14-19-8-13-25(35-2)26(16-19)36-3/h4-13,16H,14-15,17-18H2,1-3H3,(H,29,32)
• InChI Key: RIDLNKDEWBXPSK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NC3=CC=CC=C3N(C(=O)C2)CC(=O)NCCC4=CC(=C(C=C4)OC)OC
• Molecular Formula: C28H29N3O5
• Molecular Weight: 487.5 g/mol

Description

“N-[2-(3,4-dimethoxyphenyl)ethyl]-2-[4-(4-methoxyphenyl)-2-oxo-2,3-dihydro-1H-1,5-benzodiazepin-1-yl]acetamide” is a complex organic compound. It contains several functional groups, including an acetamide group, a benzodiazepinone group, and methoxyphenyl groups.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The benzodiazepinone core is a seven-membered ring fused to a benzene ring. The methoxyphenyl groups are benzene rings with methoxy (OCH3) substituents.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. For example, the presence of multiple aromatic rings and polar functional groups would likely make it relatively high in molecular weight and capable of forming hydrogen bonds.

Scientific Research Applications

Anti-Biofilm Agent in Dermatophytosis Treatment

. The membranolytic activity of this compound disrupts the biofilm structure, which is crucial for the survival and resistance of dermatophytes. This application could revolutionize the treatment of persistent fungal infections that are resistant to current therapies.

Optical Material in Electronics

. These properties include photoluminescence (PL) and electrochromic (EC) behaviors, which are essential for developing new materials for electronic displays and devices. The compound’s ability to exhibit multi-color changes under different oxidation states makes it a valuable material for creating a color palette in visual technologies.

Redox-Active Material in Electrochemical Applications

. Their excellent electrochemical reversibility and the ability to undergo color changes make them suitable for use in sensors and switches, which are critical components in various electronic circuits and devices.

UV-Visible Spectrum Analysis

. Understanding the UV-visible spectrum can help in identifying the compound and ensuring its purity, which is vital for the development of safe and effective pharmaceutical products.